Cas no 2679835-55-1 (benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate)

• Product Name: benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate
• CAS No: 2679835-55-1
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5645672
• PubChem ID: 165914725
• Update Time: 2025-06-10

benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679835-55-1
• benzyl N-[(3R)-5-methylhex-1-yn-3-yl]carbamate
• EN300-28277916
• benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate

• Inchi： 1S/C15H19NO2/c1-4-14(10-12(2)3)16-15(17)18-11-13-8-6-5-7-9-13/h1,5-9,12,14H,10-11H2,2-3H3,(H,16,17)/t14-/m0/s1
• InChI Key： DHWSWPFHGUIFFF-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C#C)CC(C)C)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate

Introduction to Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate (CAS No. 2679835-55-1)

Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate, a compound with the chemical identifier CAS No. 2679835-55-1, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of intense research interest. The presence of a benzyl group and a carbamate moiety linked to a chiral hexynyl backbone imparts distinct reactivity and potential biological activity, which are being explored in various therapeutic contexts.

The structural motif of Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate is highly intriguing from a synthetic chemistry perspective. The combination of a terminal alkyne and a carbamate functional group offers multiple avenues for further derivatization and modification. This flexibility has enabled researchers to design novel analogs with tailored properties, which could be crucial for developing new drug candidates. The stereochemistry at the 3-position, denoted as (3R), is particularly significant as it introduces handedness to the molecule, which can influence its interaction with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of stereoselective synthesis in drug development. Compounds like Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate exemplify how careful consideration of molecular architecture can lead to the discovery of bioactive entities with enhanced efficacy and reduced side effects. The benzyl group, while often used as a protecting group in organic synthesis, can also serve as a pharmacophoric element in certain contexts, contributing to the overall pharmacological profile of the compound.

In the realm of bioorganic chemistry, the alkyne functionality in Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate provides a versatile handle for further chemical transformations. Terminal alkynes are particularly valuable due to their ability to participate in various coupling reactions, such as Sonogashira coupling, which allows for the introduction of aryl or heteroaryl groups at the triple bond position. This capability has been leveraged in the synthesis of complex natural products and drug-like molecules, underscoring the utility of this class of compounds.

The carbamate moiety in Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate adds another layer of complexity and functionality. Carbamates are known for their role as intermediates in the synthesis of esters, amides, and other nitrogen-containing heterocycles. They can also serve as bioisosteres, replacing other functional groups while maintaining or even enhancing biological activity. The incorporation of a carbamate group into a molecule like this one opens up possibilities for exploring new therapeutic avenues, particularly in areas where carbamate-based drugs have shown promise.

Current research in pharmaceutical sciences is increasingly focused on understanding the relationship between molecular structure and biological activity. Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate represents an excellent case study for this endeavor. By systematically modifying its structure and studying the resulting changes in biological behavior, researchers can gain valuable insights into drug design principles. This compound has been investigated in various preclinical models for its potential applications in treating neurological disorders, inflammation, and other conditions where precise molecular targeting is required.

The synthesis of Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate involves multiple steps that showcase modern synthetic methodologies. Key steps include the stereoselective formation of the (3R) configuration, followed by the introduction of the alkyne and carbamate functionalities. Advanced techniques such as asymmetric hydrogenation or enzymatic resolution have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate its ability to produce complex molecules with high precision.

The pharmacological profile of Benzyl N-(3R)-5-methylhex-1-yn-3-ylcarbamate is still under active investigation, but preliminary studies suggest that it may exhibit interesting interactions with biological targets. The combination of stereochemical complexity and diverse functional groups makes it a promising candidate for further exploration. Researchers are particularly interested in its potential as an intermediate for more complex drug candidates or as a lead compound itself. The benzyl N-( ) group provides stability while allowing for further derivatization via hydrolysis or transamidation reactions.

In conclusion, Benzyl N-( ) 5-methylhex -1 y - yn - 3 - y CAS No.26798-No.> -carbamate (CAS No.
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